Cas no 113403-10-4 ((S)-(+)-Ibuprofen (S)-(+)-Lysinate)
113403-10-4 structure
Product Name:(S)-(+)-Ibuprofen (S)-(+)-Lysinate
CAS No:113403-10-4
MF:C19H32N2O4
MW:352.468385696411
CID:229067
PubChem ID:9819903
Update Time:2025-04-19
(S)-(+)-Ibuprofen (S)-(+)-Lysinate Chemical and Physical Properties
Names and Identifiers
-
- Dexibuprofen lysine
- (S)-(+)-Ibuprofen (S)-(+)-Lysinate
- DEXIBUPROFEN LYSINE (INNM)
- (S)-(+)-IBUPROFEN (S)-(+)-LYSINATE,OFF-WHITE TO LIGHT YELLOW SOLID
- (2S)-2,6-diaminohexanoic acid,(2S)-2-[4-(2-methylpropyl)phenyl]propanoic acid
- Ibuprofen Impurity 42
- (2s)-2-(4-isobutylphenyl)propanoic acid - l-lysine hydrate (1:1:1)
- SCHEMBL8733957
- (S)-ibuprofen (S)-lysine
- Dexibuprofen lysine anhydrous
- UNII-B5VWM9PYNC
- IHHXIUAEPKVVII-PTKYJSHISA-N
- (+/-)-(S)-p-Isobutylhydratropic acid, compound with L-lysine (1:1)
- Q27274409
- B5VWM9PYNC
- (2S)-2,6-diaminohexanoic acid;(2S)-2-[4-(2-methylpropyl)phenyl]propanoic acid
- S(+)-Ibuprofen L-Lysine
- (+)-(S)-P-ISOBUTYLHYDRATROPIC ACID, COMPOUND WITH L-LYSINE (1:1)
- L-lysine 2-(4-isobutylphenyl)propanoic acid salt
- AKOS040751537
- DTXSID70150405
- 113403-10-4
- DTXCID1072896
-
- Inchi: 1S/C13H18O2.C6H14N2O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;7-4-2-1-3-5(8)6(9)10/h4-7,9-10H,8H2,1-3H3,(H,14,15);5H,1-4,7-8H2,(H,9,10)/t10-;5-/m00/s1
- InChI Key: IHHXIUAEPKVVII-PTKYJSHISA-N
- SMILES: OC([C@H](CCCCN)N)=O.OC([C@@H](C)C1C=CC(=CC=1)CC(C)C)=O
Computed Properties
- Exact Mass: 370.24700
- Monoisotopic Mass: 352.23620751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 309
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Boiling Point: 319.6°Cat760mmHg
- Flash Point: 216.7°C
- PSA: 135.87000
- LogP: 3.93680
(S)-(+)-Ibuprofen (S)-(+)-Lysinate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-(+)-Ibuprofen (S)-(+)-Lysinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I140025-25mg |
(S)-(+)-Ibuprofen (S)-(+)-Lysinate |
113403-10-4 | 25mg |
$ 150.00 | 2023-09-07 | ||
| TRC | I140025-250mg |
(S)-(+)-Ibuprofen (S)-(+)-Lysinate |
113403-10-4 | 250mg |
$ 1160.00 | 2023-09-07 |
(S)-(+)-Ibuprofen (S)-(+)-Lysinate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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